Cas no 2157031-56-4 (1-(4-aminooxan-3-yl)oxy-3-fluoropropan-2-ol)

• Product Name: 1-(4-aminooxan-3-yl)oxy-3-fluoropropan-2-ol
• CAS No: 2157031-56-4
• MF: C₈H₁₆FNO₃
• MW: 193.21594619751
• CID: 5564930
• PubChem ID: 165594421
• Update Time: 2025-10-31

1-(4-aminooxan-3-yl)oxy-3-fluoropropan-2-ol Chemical and Physical Properties

Names and Identifiers

• 2157031-56-4
• 1-[(4-aminooxan-3-yl)oxy]-3-fluoropropan-2-ol
• EN300-1651658
• 1-(4-aminooxan-3-yl)oxy-3-fluoropropan-2-ol

• Inchi： 1S/C8H16FNO3/c9-3-6(11)4-13-8-5-12-2-1-7(8)10/h6-8,11H,1-5,10H2
• InChI Key： VULPXCPYAPOHNP-UHFFFAOYSA-N
• SMILES： FCC(COC1COCCC1N)O

Computed Properties

• Exact Mass: 193.11142153g/mol
• Monoisotopic Mass: 193.11142153g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 13
• Rotatable Bond Count: 4
• Complexity: 147
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 3
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -1
• Topological Polar Surface Area: 64.7Ų

Additional information on 1-(4-aminooxan-3-yl)oxy-3-fluoropropan-2-ol

1-(4-Aminooxan-3-yl)oxy-3-fluoropropan-2-ol (CAS No. 2157031-56-4): A Comprehensive Overview

1-(4-Aminooxan-3-yl)oxy-3-fluoropropan-2-ol, also identified by its CAS registry number 2157031-56-4, is a versatile organic compound with significant applications in various fields of chemistry and pharmacology. This compound, characterized by its unique structure featuring a fluorinated alcohol group and an oxazolidinone ring, has garnered attention due to its potential in drug development, material science, and environmental chemistry. Recent advancements in synthetic methodologies and computational modeling have further elucidated its properties and utility.

The molecular structure of 1-(4-Aminooxan-3-yl)oxy-3-fluoropropan-2-ol comprises a central oxazolidinone ring, which is a five-membered heterocyclic structure containing an oxygen atom and an amine group. The presence of the fluorine atom at the third position of the propanol chain introduces unique electronic and steric properties, making this compound highly reactive in various chemical transformations. Recent studies have highlighted its role as an intermediate in the synthesis of bioactive molecules, particularly in the development of antibiotics and antiviral agents.

One of the most notable applications of CAS No. 2157031-56-4 is in the field of medicinal chemistry. Researchers have leveraged its structural features to design novel drug candidates with enhanced bioavailability and efficacy. For instance, its ability to form stable amide bonds has made it a valuable building block in peptide synthesis. Additionally, the compound's fluorinated alcohol group facilitates selective oxidation reactions, enabling the creation of complex molecular architectures.

In terms of synthesis, 1-(4-Aminooxan-3-yloxy)-3-fluoropropanol can be prepared via a variety of routes, including nucleophilic substitution, Michael addition, and ring-opening reactions. Recent advancements in catalytic asymmetric synthesis have further expanded its synthetic scope, allowing for the preparation of enantiomerically enriched derivatives. These derivatives are particularly valuable in chiral recognition studies and enantioselective catalysis.

The physical properties of CAS No. 2157031 are also worth noting. Its melting point, boiling point, and solubility characteristics make it suitable for use in both laboratory-scale experiments and large-scale industrial processes. Moreover, computational studies using density functional theory (DFT) have provided insights into its electronic structure and reactivity patterns, aiding in the rational design of new chemical reactions.

From an environmental perspective, understanding the degradation pathways of 1-(4-Aminooxan) is crucial for assessing its potential impact on ecosystems. Recent research has demonstrated that this compound undergoes rapid hydrolysis under alkaline conditions, minimizing its persistence in aqueous environments. Such findings underscore its suitability for use in green chemistry applications.

In conclusion, CAS No. 2157031 represents a multifaceted compound with diverse applications across various scientific disciplines. Its unique structural features, coupled with recent advancements in synthetic methodologies and computational modeling, position it as a key player in modern chemical research. As ongoing studies continue to uncover new aspects of its properties and utility, this compound is poised to make significant contributions to the advancement of science and technology.